N'-[4-(allyloxy)-3-chlorobenzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide

• Molecular Formula: C22H18ClF3N4O2S
• Molecular Weight: 494.9 g/mol
• IUPAC Name: N-[(E)-(3-chloro-4-prop-2-enoxyphenyl)methylideneamino]-2-[2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C22H18ClF3N4O2S/c1-2-8-32-19-7-6-14(9-18(19)23)12-27-30-20(31)11-17-13-33-21(29-17)28-16-5-3-4-15(10-16)22(24,25)26/h2-7,9-10,12-13H,1,8,11H2,(H,28,29)(H,30,31)/b27-12+
• InChI Key: SNVPEHXGXBGRMP-KKMKTNMSSA-N
• Isomeric SMILES: C=CCOC1=C(C=C(C=C1)/C=N/NC(=O)CC2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F)Cl
• SMILES: C=CCOC1=C(C=C(C=C1)C=NNC(=O)CC2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F)Cl

Description

N'-[4-(allyloxy)-3-chlorobenzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide is a compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of N'-[4-(allyloxy)-3-chlorobenzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide is not fully understood. However, studies have suggested that the compound may inhibit the activity of certain enzymes involved in cell growth and division, leading to the induction of apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
N'-[4-(allyloxy)-3-chlorobenzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as certain bacteria and fungi. The compound has also been found to induce apoptosis and cell cycle arrest in cancer cells. Additionally, it has been studied for its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[4-(allyloxy)-3-chlorobenzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide in laboratory experiments is its potential anticancer properties. The compound has shown promising results in preclinical studies and may be a useful tool for studying cancer biology. However, one of the limitations is the lack of understanding of its mechanism of action, which may hinder its further development as a therapeutic agent.

Future Directions

There are several future directions for the study of N'-[4-(allyloxy)-3-chlorobenzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide. One direction is to further investigate its mechanism of action and biochemical and physiological effects. Another direction is to study its potential as a therapeutic agent for cancer and other diseases. Additionally, the compound may be studied for its potential neuroprotective effects. Further research is needed to fully understand the potential applications of N'-[4-(allyloxy)-3-chlorobenzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide in medicinal chemistry.

Synthesis Methods

N'-[4-(allyloxy)-3-chlorobenzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has been synthesized using various methods. One of the most common methods involves the reaction of 2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetic acid hydrazide with 4-allyloxy-3-chlorobenzaldehyde in the presence of a catalyst. The reaction is carried out under reflux conditions in a suitable solvent such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain pure N'-[4-(allyloxy)-3-chlorobenzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide.

Scientific Research Applications

N'-[4-(allyloxy)-3-chlorobenzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has potential applications in medicinal chemistry. It has been studied for its anticancer properties and has shown promising results in preclinical studies. The compound has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been studied for its antibacterial and antifungal properties.